Cas no 2229582-72-1 (2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 2229582-72-1
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• CID: 5976399
• PubChem ID: 165869574
• Update Time: 2025-06-13

2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride
• EN300-1986964
• 2229582-72-1

• Inchi： 1S/C9H10Cl2O3S/c1-14-9-4-2-3-8(10)7(9)5-6-15(11,12)13/h2-4H,5-6H2,1H3
• InChI Key： MSAGYWSMWYWAQD-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(=CC=CC=1OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 267.9727707g/mol
• Monoisotopic Mass: 267.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride

Research Briefing on 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS: 2229582-72-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride (CAS: 2229582-72-1) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This sulfonyl chloride derivative has shown significant potential in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery systems. Recent studies have focused on its unique chemical properties that make it particularly suitable for covalent modification of biological targets.

Structural analysis reveals that the 2-chloro-6-methoxyphenyl moiety provides both steric and electronic effects that influence the reactivity of the sulfonyl chloride group. This combination allows for selective reactions with nucleophilic residues in proteins while maintaining stability under physiological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating irreversible inhibitors for cysteine proteases, showing promising results in inflammatory disease models.

In synthetic chemistry applications, this compound has been utilized as a versatile building block for the preparation of sulfonamide derivatives. Recent work published in Organic Letters (2024) highlights its use in the synthesis of sulfonylated heterocycles with potential antimicrobial activity. The electron-withdrawing nature of the sulfonyl group combined with the specific substitution pattern on the phenyl ring creates unique reactivity patterns that are being exploited in diversity-oriented synthesis.

From a pharmaceutical development perspective, the metabolic stability and pharmacokinetic properties of derivatives containing this scaffold are currently under investigation. Preliminary ADME studies suggest that modifications at the sulfonamide position can significantly alter the bioavailability and tissue distribution of resulting compounds. Several research groups are exploring structure-activity relationships to optimize this scaffold for specific therapeutic targets.

Recent advances in analytical techniques have enabled more detailed characterization of this compound's behavior in biological systems. Mass spectrometry studies have revealed its specific binding patterns with various protein targets, while computational modeling has provided insights into the molecular basis of its selectivity. These findings are contributing to the rational design of next-generation sulfonyl chloride-based probes and therapeutics.

Safety and handling considerations for 2-(2-chloro-6-methoxyphenyl)ethane-1-sulfonyl chloride continue to be an area of active research. Recent improvements in synthetic protocols have reduced the formation of hazardous byproducts while maintaining high yields. Current good manufacturing practice (cGMP) guidelines for handling this reactive intermediate are being developed as it moves toward larger-scale pharmaceutical production.

The future research directions for this compound appear promising, with several patent applications filed in 2024 covering novel applications in targeted protein degradation and antibody-drug conjugates. Its unique combination of reactivity and stability positions it as a valuable tool in both drug discovery and chemical biology research. Continued investigation of its structure-property relationships is expected to yield additional insights and applications in the coming years.